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Compound of Interest

Compound Name: Frovatriptan Succinate
CAS No.: 158930-17-7
Cat. No.: B023582
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Frovatriptan Succinate, a selective 5-hydroxytryptamine (5-HT)1B/1D receptor
agonist used in the acute treatment of migraine. This document is intended to serve as a
valuable resource for researchers and professionals involved in the development and
characterization of this active pharmaceutical ingredient (API).

Chemical and Physical Properties

Frovatriptan Succinate is the succinate salt of Frovatriptan. The active moiety, Frovatriptan, is
chemically designated as R-(+) 3-methylamino-6-carboxamido-1,2,3,4-tetrahydrocarbazole.[1]

The succinate salt is typically available as a monohydrate.[1][2]

Table 1: General Physicochemical Properties of Frovatriptan Succinate Monohydrate
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Property Value References

R-(+) 3-methylamino-6-
) carboxamido-1,2,3,4-
Chemical Name [1][3]
tetrahydrocarbazole

monosuccinate monohydrate

Molecular Formula C14H17N30O : C4HeO4 - H20 [1][2][4]
Molecular Weight 379.4 g/mol [1112][4115]
Appearance White to off-white powder [11[3]
Melting Range 165°C - 172°C

pKa 9.93

Exists as a monohydrate and a
dihydrate form. Two anhydrous
Polymorphism forms have also been

produced from these hydrates.

[6]L7]

Hygroscopicity Not hygroscopic

UV Amax 245, 278 nm (4]

Solubility Profile

Frovatriptan Succinate is soluble in water.[1] Its solubility is pH-dependent, with greater
solubility observed at lower pH values.

Table 2: Solubility Data for Frovatriptan Succinate
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Solvent/Medium pH Solubility References
Water >3 > 100 mg/mL
Phosphate Buffered
) 7.2 ~5 mg/mL [4]
Saline (PBS)
Dimethyl sulfoxide
~10 mg/mL [4]
(DMSO0)
Dimethylformamide
~3 mg/mL [4]

(DMF)

Mechanism of Action and Signaling Pathway

Frovatriptan is a potent and selective agonist for the serotonin 5-HT1B and 5-HT1D receptors.
[4] Its therapeutic activity in migraine is attributed to the agonist effect at these receptors on
intracranial blood vessels and sensory nerves of the trigeminal system. This leads to
vasoconstriction of dilated cerebral blood vessels and inhibition of the release of pro-
inflammatory neuropeptides.[1]

The 5-HT1B and 5-HT1D receptors are G-protein coupled receptors (GPCRS) linked to the
Gai/o subunit. Activation of these receptors by Frovatriptan leads to the inhibition of adenylyl
cyclase, which in turn decreases the intracellular concentration of cyclic AMP (CAMP).
Additionally, signaling through these receptors can involve B-arrestin and lead to the activation
of the Mitogen-Activated Protein Kinase (MAPK) / Extracellular signal-Regulated Kinase (ERK)
pathway.
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Frovatriptan Succinate Signaling Pathway

Experimental Protocols

The following are detailed methodologies for the determination of key physicochemical

properties of Frovatriptan Succinate, based on standard pharmaceutical industry practices.

Determination of Melting Range (Based on USP <741>

Class I)
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Objective: To determine the temperature range over which Frovatriptan Succinate transitions
from a solid to a liquid.

Apparatus:

¢ Melting point apparatus with a heated block and a means for controlled heating.
o Capillary tubes (closed at one end).

o Thermometer calibrated against USP reference standards.

Procedure:

e Sample Preparation: Reduce a small quantity of Frovatriptan Succinate to a fine powder.
Dry the sample in a desiccator over a suitable drying agent for at least 16 hours.

o Capillary Loading: Pack the dry powder into a capillary tube to a height of 2.5-3.5 mm by
tapping the tube gently on a hard surface.

¢ Measurement:

o Set the initial temperature of the melting point apparatus to approximately 10°C below the
expected melting point of Frovatriptan Succinate (~165°C).

o Insert the capillary tube into the heating block.
o Heat at a rate of approximately 1°C per minute.

o Record the temperature at which the first sign of liquid is observed (the beginning of the
melting range).

o Continue heating and record the temperature at which the substance is completely liquid
(the end of the melting range).

» Reporting: The melting range is reported as the temperature interval between the initial and
final melting points.
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Melting Point Determination Workflow
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Determination of Equilibrium Solubility (Shake-Flask
Method)

Objective: To determine the saturation solubility of Frovatriptan Succinate in a specific solvent
at a controlled temperature.

Materials:

e Frovatriptan Succinate powder.

e Solvent of interest (e.g., water, buffer of specific pH).
 Scintillation vials or other suitable containers.

o Orbital shaker or rotator in a temperature-controlled environment.
e Syringe filters (e.g., 0.22 um).

» Analytical balance.

o HPLC or UV-Vis spectrophotometer for concentration analysis.
Procedure:

o Preparation: Add an excess amount of Frovatriptan Succinate to a known volume of the
solvent in a vial. The excess solid should be clearly visible.

o Equilibration: Seal the vials and place them on an orbital shaker in a constant temperature
bath (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-48 hours) to
ensure equilibrium is reached.

o Sampling and Filtration: After equilibration, allow the vials to stand undisturbed for a short
period to allow the excess solid to settle. Carefully withdraw a sample of the supernatant
using a syringe and immediately filter it through a syringe filter to remove any undissolved
particles.

» Analysis: Dilute the filtered solution to a suitable concentration and analyze the concentration
of Frovatriptan Succinate using a validated analytical method (e.g., HPLC-UV).
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 Calculation: Calculate the solubility in mg/mL or other appropriate units based on the
measured concentration and the dilution factor.

Determination of pKa (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of Frovatriptan Succinate.
Apparatus:

» Potentiometer with a pH electrode.

e Burette.

o Magnetic stirrer and stir bar.

o Beaker.

» Standardized solutions of hydrochloric acid (e.g., 0.1 M) and sodium hydroxide (e.g., 0.1 M).
Procedure:

o Sample Preparation: Accurately weigh a known amount of Frovatriptan Succinate and
dissolve it in a known volume of purified water.

e Titration:
o Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

o Titrate the solution with the standardized acid or base solution, adding small increments of
the titrant.

o Record the pH of the solution after each addition of titrant, allowing the reading to
stabilize.

e Data Analysis:

o Plot the pH of the solution as a function of the volume of titrant added.
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o Determine the equivalence point(s) from the titration curve (the point of steepest
inflection).

o The pKa is the pH at which half of the volume of titrant required to reach the first
equivalence point has been added.

Hygroscopicity Assessment (Dynamic Vapor Sorption -
DVS)

Objective: To evaluate the tendency of Frovatriptan Succinate to absorb moisture from the
atmosphere.

Apparatus:
e Dynamic Vapor Sorption (DVS) analyzer.
Procedure:

o Sample Preparation: Place a known mass of Frovatriptan Succinate in the DVS sample
pan.

e Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen gas (0%
relative humidity, RH) until a constant weight is achieved.

e Sorption/Desorption Isotherm:

o Subject the sample to a pre-defined humidity program, typically increasing the RH in steps
(e.g., 10% increments from 0% to 90% RH) and then decreasing it back to 0% RH.

o At each RH step, the sample weight is allowed to equilibrate.
o The DVS instrument continuously records the mass of the sample.
o Data Analysis:

o Plot the change in mass (%) as a function of RH to generate a sorption-desorption
isotherm.
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o The degree of hygroscopicity can be classified based on the percentage of moisture
uptake at a specific RH (e.g., 80% RH).

Polymorphism Screening

Objective: To identify different crystalline forms (polymorphs, hydrates, solvates) of

Frovatriptan Succinate.

Methods:

Crystallization from various solvents: Dissolve Frovatriptan Succinate in a variety of
solvents (with different polarities) at an elevated temperature and then cool slowly or
evaporate the solvent to induce crystallization.

Slurry experiments: Stir a suspension of Frovatriptan Succinate in different solvents at
various temperatures for an extended period.

Grinding: Mechanically grind the solid material.

Analysis of Solid Forms: The resulting solid materials from each experiment should be

analyzed using a combination of the following techniques to identify different crystalline forms:

X-Ray Powder Diffraction (XRPD): Provides a unique diffraction pattern for each crystalline
form.

Differential Scanning Calorimetry (DSC): Measures thermal events such as melting,
recrystallization, and solid-solid transitions.

Thermogravimetric Analysis (TGA): Determines the presence of water or solvent in the
crystal lattice.

Infrared (IR) Spectroscopy: Can reveal differences in molecular conformation and hydrogen
bonding between polymorphs.

Microscopy: To observe crystal habit and morphology.
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Polymorphism Screening Workflow

This guide provides a foundational understanding of the physicochemical properties of
Frovatriptan Succinate for research and development purposes. The provided experimental
protocols are based on standard methodologies and should be adapted and validated for
specific laboratory conditions and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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